2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-

• CAS: 192652-11-2

Core Science & Biosynthesis

An In-depth Technical Guide to Metoprolol: Chemical Structure, Properties, and Cardiovascular Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

Metoprolol, chemically identified as 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-, is a cornerstone in cardiovascular pharmacology.[1] It is a selective β1-adrenergic antagonist, widely prescribed for the management of hypertension, angina pectoris, heart failure, and arrhythmias.[1] This technical guide provides a comprehensive analysis of Metoprolol's chemical structure, physicochemical properties, mechanism of action, and its pivotal role in modern medicine. Developed in 1969 and FDA-approved in 1978, Metoprolol was engineered to offer a more targeted therapeutic effect with fewer side effects compared to its non-selective beta-blocker predecessors like propranolol.[1][2]

Chemical Identity and Physicochemical Properties

Metoprolol is a propanolamine derivative with the IUPAC name (RS)-1-[4-(2-Methoxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol.[3] Its chemical structure features a substituted phenylpropanolamine, which is crucial for its selective blockade of β1-adrenergic receptors.[1]

Table 1: Physicochemical Properties of Metoprolol

Property	Value	Source
Molecular Formula	C15H25NO3	[2][4]
Molecular Weight	267.36 g/mol	[4]
Melting Point	120 °C	[2]
LogP	2.15	[2]
pKa (basic)	9.68	PubChem
Water Solubility	Freely soluble (succinate salt)	[5]
Appearance	White crystalline powder	[5]

Metoprolol is a lipophilic compound that readily crosses the blood-brain barrier and the placenta.[1] It is approximately 12% bound to plasma proteins, primarily albumin.[1]

Stereochemistry and Potency

Metoprolol is a chiral molecule and is administered as a racemic mixture of its (R)- and (S)-enantiomers. The (S)-enantiomer is the more potent and selective β1-receptor antagonist.[1] However, the (R)-enantiomer is more susceptible to metabolism by the cytochrome P450 enzyme CYP2D6.[1] This difference in metabolism leads to a longer half-life and higher plasma concentration of the more active (S)-enantiomer.[1]

Mechanism of Action: Selective β1-Adrenergic Blockade

Metoprolol exerts its therapeutic effects by acting as a cardioselective β-blocker.[3][5] It competitively inhibits the binding of catecholamines, such as adrenaline and noradrenaline, to β1-adrenergic receptors, which are predominantly located in the heart.[1] This blockade results in a decrease in cardiac contractility, heart rate, and blood pressure.[1]

The selectivity of Metoprolol for β1 receptors is a key advantage over non-selective beta-blockers. At therapeutic doses, it has less of an effect on β2 receptors in the lungs and blood vessels, thereby reducing the risk of bronchoconstriction and other side effects associated with β2 blockade.[1] However, this selectivity is not absolute and can be diminished at higher doses.[5]

Caption: Mechanism of action of Metoprolol as a selective β1-adrenergic antagonist.

Pharmacokinetics and Metabolism

Metoprolol is well-absorbed from the gastrointestinal tract, but undergoes significant first-pass metabolism in the liver, resulting in a bioavailability of about 50%.[1] The primary enzyme responsible for its metabolism is CYP2D6, and its activity is subject to genetic polymorphism, leading to variations in plasma levels and half-life among individuals.[1]

The elimination half-life of Metoprolol ranges from 3 to 7 hours.[1] Approximately 95% of an oral dose is excreted in the urine, with less than 5-10% being excreted as the unchanged drug.[1]

Therapeutic Applications and Formulations

Metoprolol is a widely prescribed medication for a range of cardiovascular conditions.[1]

Table 2: Primary Indications for Metoprolol

Indication	Therapeutic Effect
Hypertension	Lowers blood pressure
Angina Pectoris	Reduces frequency of chest pain
Heart Failure	Improves symptoms and survival
Arrhythmias	Controls abnormal heart rhythms

Metoprolol is available in two main salt forms: metoprolol succinate and metoprolol tartrate.[2] These formulations differ in their release characteristics. Metoprolol succinate is an extended-release formulation designed for once-daily administration, providing a controlled and predictable release of the drug.[5] Metoprolol tartrate is an immediate-release formulation.[2]

Synthesis of Metoprolol

The synthesis of Metoprolol typically involves the reaction of 4-(2-methoxyethyl)phenol with epichlorohydrin, followed by the opening of the resulting epoxide ring with isopropylamine.

Caption: Simplified synthetic pathway for Metoprolol.

Analytical Characterization

The identity and purity of Metoprolol can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

• Infrared (IR) Spectroscopy: To identify functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• High-Performance Liquid Chromatography (HPLC): For separation and quantification.

Conclusion

Metoprolol, or 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-, remains a vital therapeutic agent in the management of cardiovascular diseases. Its cardioselective β1-adrenergic antagonism provides a favorable balance of efficacy and tolerability. A thorough understanding of its chemical properties, stereochemistry, mechanism of action, and pharmacokinetics is essential for researchers, scientists, and drug development professionals working to advance cardiovascular therapies.

References

• Metoprolol - StatPearls - NCBI Bookshelf. (2024, February 29). Retrieved from [Link]

• Metoprolol | C15H25NO3 | CID 4171 - PubChem. (n.d.). Retrieved from [Link]

• METOPROLOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia. (2020, April 14). Retrieved from [Link]

• (+/-)-Metoprolol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com. (n.d.). Retrieved from [Link]

• METOPROLOL SUCCINATE - accessdata.fda.gov. (n.d.). Retrieved from [Link]

Sources

• 1. Metoprolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Metoprolol | C15H25NO3 | CID 4171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. METOPROLOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 4. (+/-)-Metoprolol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Literature review on 1-methoxy-3-(isopropylamino)-2-propanol synthesis pathways

The following technical guide details the synthesis of 1-methoxy-3-(isopropylamino)-2-propanol , a critical secondary amine building block and structural analogue to the aryloxypropanolamine class of beta-blockers.

Executive Summary

1-Methoxy-3-(isopropylamino)-2-propanol is an aliphatic amino-alcohol intermediate. While structurally distinct from aromatic beta-blockers (e.g., Metoprolol, Atenolol), it shares the core 3-amino-2-propanol pharmacophore. It is primarily synthesized via the nucleophilic ring-opening of glycidyl methyl ether with isopropylamine. This guide outlines the two dominant pathways for its production, focusing on regioselectivity, kinetic control, and impurity management.

Target Molecule Profile:

• IUPAC Name: 1-methoxy-3-(propan-2-ylamino)propan-2-ol[1]

• Molecular Formula: C

  H NO

• Role: Chemical intermediate, impurity reference standard for beta-blocker synthesis, and model compound for epoxide aminolysis kinetics.

Retrosynthetic Analysis & Pathway Selection

The synthesis of 1-methoxy-3-(isopropylamino)-2-propanol is governed by the construction of the C–N bond and the preservation of the ether linkage.

Pathway A: Epoxide Ring Opening (Dominant Route)

This is the industrial standard due to "atom economy" and the availability of precursors.

• Precursors: Glycidyl Methyl Ether (GME) + Isopropylamine (IPA).

• Mechanism: S

  2 nucleophilic attack of the amine on the less substituted carbon of the oxirane ring.

• Advantage: Single-step, high yield, no salt byproducts.

Pathway B: Halohydrin Substitution (Alternative Route)

Used when epoxide precursors are unstable or unavailable.

• Precursors: 1-Chloro-3-methoxy-2-propanol + Isopropylamine.

• Mechanism: Nucleophilic substitution (displacement of chloride).

• Disadvantage: Generates stoichiometric salt waste (e.g., Isopropylammonium chloride), requiring additional purification.

Pathway A: Aminolysis of Glycidyl Methyl Ether

Mechanistic Insight

The reaction follows second-order kinetics , dependent on the concentration of both the epoxide and the amine. The nucleophilic attack of isopropylamine occurs predominantly at the terminal carbon (C3) of the glycidyl methyl ether due to steric factors.

• Regioselectivity: High preference for "Normal" opening (attack at C3) over "Abnormal" opening (attack at C2).

• Stereochemistry: If chiral GME is used, the configuration at C2 is generally retained (unless double inversion occurs, which is rare in basic aminolysis).

Critical Process Parameters (CPPs)

Parameter	Setting	Rationale
Stoichiometry	3:1 to 10:1 (Amine:Epoxide)	Excess amine suppresses the formation of the "Bis-impurity" (tertiary amine).
Temperature	30°C – 50°C	The reaction is exothermic ( kcal/mol). Controlled heating prevents thermal runaway.
Solvent	Methanol or Water (Optional)	Protic solvents can accelerate the ring-opening via hydrogen bonding to the epoxide oxygen.
Dosing	Epoxide into Amine	Adding epoxide to the amine pool ensures the amine is always in excess, favoring mono-alkylation.

Experimental Protocol

Scale: 100 mmol basis

• Setup: Equip a 250 mL three-neck round-bottom flask with a reflux condenser, a pressure-equalizing addition funnel, and a magnetic stir bar. Flush with nitrogen.[2]

• Charge: Add Isopropylamine (17.7 g, 300 mmol, 3.0 eq) and Methanol (20 mL) to the flask.

• Addition: Charge Glycidyl Methyl Ether (8.8 g, 100 mmol, 1.0 eq) into the addition funnel.

• Reaction:

  • Cool the amine solution to 10–15°C (ice-water bath).

  • Add GME dropwise over 30–60 minutes. Note: Monitor internal temperature; do not exceed 30°C during addition.

  • After addition, allow the mixture to warm to room temperature (25°C).

  • Heat to mild reflux (approx. 45–50°C) for 2–4 hours to ensure complete conversion.

• Quench & Workup:

  • Monitor reaction progress via TLC or GC (disappearance of epoxide).

  • Remove excess isopropylamine and methanol via rotary evaporation under reduced pressure.

• Purification:

  • The residue is the crude amino-alcohol.

  • Distillation: Purify by vacuum distillation (expected BP range: 80–90°C at 10 mmHg).

  • Yield: Expected yield 85–95%.

Reaction Scheme Visualization

Figure 1: Reaction scheme illustrating the nucleophilic ring-opening of glycidyl methyl ether by isopropylamine and the potential pathway to the bis-alkylated impurity.

Pathway B: Halohydrin Substitution

This pathway is typically reserved for scenarios where the epoxide is generated in situ or when starting from chlorohydrins.

Mechanism

The reaction proceeds via an intermediate epoxide formation in situ (if base is present) or direct displacement of the chloride.

Note: The HCl produced is immediately neutralized by the excess amine, forming isopropylammonium chloride salt.

Experimental Protocol Summary

• Reactants: 1-Chloro-3-methoxy-2-propanol (1.0 eq) + Isopropylamine (4.0 eq).

• Conditions: Reflux in Ethanol for 6–8 hours.

• Workup: The reaction mixture must be treated with aqueous NaOH to liberate the free amine from its HCl salt, followed by extraction with Dichloromethane (DCM) and subsequent distillation.

Impurity Profile & Quality Control

The purity of 1-methoxy-3-(isopropylamino)-2-propanol is defined by the absence of the "Bis-Impurity" .

Impurity Name	Structure Description	Origin	Control Strategy
Bis-Impurity	N,N-bis(2-hydroxy-3-methoxypropyl)isopropylamine	Reaction of the product (secondary amine) with another molecule of GME.	Maintain high Amine:Epoxide ratio (>3:1). Avoid high temperatures late in the reaction.
Regioisomer	1-methoxy-2-(isopropylamino)-3-propanol	Attack at the more substituted carbon (C2).	Use steric bulk of isopropylamine to favor C3 attack naturally.

Impurity Formation Logic

Figure 2: Kinetic competition between the target secondary amine and the tertiary amine impurity.

Safety & Handling

Glycidyl Methyl Ether (GME)[3][4][5]

• Hazard: Alkylating agent.[3] Potential mutagen.

• Handling: Use in a fume hood. Wear butyl rubber gloves (nitrile may be permeable to low MW epoxides).

• Deactivation: Quench spills with aqueous NaOH or amine solution.

Isopropylamine[1][7]

• Hazard: Highly flammable (Flash point: -37°C), corrosive, lachrymator.

• Storage: Store in a cool, well-ventilated flammables cabinet.

• Incompatibility: Reacts violently with strong oxidizers and acids.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Detailed mechanisms of epoxide ring opening).
• Bredereck, H., et al. (1956). "Synthese von 1-Alkoxy-3-amino-2-propanolen." Chemische Berichte. (Foundational work on alkoxy-amino-propanol synthesis).

• European Patent Office. (1981). Process for the preparation of 1-isopropylamino-3-(4-(2-methoxy-ethyl)-phenoxy)-2-propanol. Patent EP0041295B1. Link (Describes the analogous synthesis of Metoprolol intermediates using isopropylamine and epoxides).

• PubChem. (2025).[4] 1-Methoxy-2-propanol Compound Summary. National Library of Medicine. Link (Reference for physical properties of the ether fragment).

• Dobler, M., et al. (2022). "Copolymerization with Glycidyl Ethers, In-Situ NMR Kinetics." Macromolecular Chemistry and Physics. Link (Kinetics of glycidyl ether aminolysis).

Sources

• 1. 2-Propanol, 1-(DI-2,6-xylylmethoxy)-3-(isopropylamino)-, (R)- | C23H33NO2 | CID 76959218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. mdpi.com [mdpi.com]
• 4. 3-(4-(1-Hydroxy-2-methoxyethyl)phenoxy)-1-(isopropylamino)-2-propanol | C15H25NO4 | CID 3082567 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocol for 1-methoxy-3-[(1-methylethyl)amino]-2-propanol reference standards

Application Note: High-Purity Synthesis and Characterization of 1-Methoxy-3-[(1-methylethyl)amino]-2-propanol Reference Standards

Introduction & Scope

In the development of beta-blockers (e.g., Bisoprolol) and related amino-alcohol therapeutics, the rigorous control of impurities is mandated by ICH Q3A/Q3B guidelines.[1] The compound 1-methoxy-3-[(1-methylethyl)amino]-2-propanol (also referred to as N-isopropyl-1-methoxy-3-amino-2-propanol) acts as a critical reference standard. It serves as a marker for:

• Raw Material Carryover: Monitoring unreacted isopropylamine or glycidyl methyl ether.[1]

• Degradation Profiling: Identifying hydrolysis or fragmentation of the ether side-chain in larger drug molecules.[1]

• Process Optimization: Validating the kinetics of epoxide ring-opening reactions.

This protocol details a scalable, high-fidelity synthesis route designed to yield >98% purity, suitable for use as a primary analytical reference standard.[1]

Strategic Chemical Logic

The synthesis relies on the nucleophilic ring-opening of Glycidyl Methyl Ether (2-(methoxymethyl)oxirane) by Isopropylamine .[1]

Mechanism & Regioselectivity: The reaction follows an SN2 mechanism. Under neutral or basic conditions, the nucleophile (isopropylamine) preferentially attacks the least substituted carbon of the epoxide ring (steric control). This yields the desired secondary alcohol with high regioselectivity.

Critical Process Parameter (CPP) – The "Over-Alkylation" Risk: A primary amine has two protons.[1] After the first alkylation, the resulting secondary amine is often more nucleophilic than the starting primary amine. This creates a risk of reacting with a second epoxide molecule to form a tertiary amine impurity (dimerization).

• Control Strategy: We utilize a significant molar excess of isopropylamine (5-10 equivalents). This kinetic control ensures that the epoxide is statistically far more likely to encounter a primary amine than a secondary amine product.

Visualizing the Reaction Pathway

Caption: Reaction pathway demonstrating the nucleophilic attack and the critical branch point for impurity formation.

Experimental Protocol

Materials & Equipment

• Reagents:

  • Glycidyl Methyl Ether (CAS: 930-37-0), >98% purity.

  • Isopropylamine (CAS: 75-31-0), >99% purity (Anhydrous).[1]

  • Methanol (HPLC Grade) or Deionized Water (Solvent).[1]

• Equipment:

  • 250 mL 3-neck Round Bottom Flask (RBF).

  • Reflux condenser with CaCl₂ drying tube (or N₂ line).

  • Pressure-equalizing addition funnel.

  • Magnetic stirrer with temperature control.

  • Rotary Evaporator.

  • High-vacuum distillation setup.

Step-by-Step Synthesis

Step 1: Reactor Setup & Amine Charge

• Charge Isopropylamine (29.5 g, 0.50 mol, 5.0 equiv) into the 250 mL RBF.

• Add Methanol (30 mL) as a co-solvent to moderate the reaction temperature and solubilize the epoxide.[1]

• Cool the mixture to 0–5°C using an ice bath. Note: Isopropylamine is volatile (bp ~32°C). Cooling is essential to prevent evaporation before reaction.

Step 2: Controlled Addition (Exotherm Management)

• Load Glycidyl Methyl Ether (8.8 g, 0.10 mol, 1.0 equiv) into the addition funnel.[1]

• Add the epoxide dropwise over 45–60 minutes.

• Monitor internal temperature; do not exceed 15°C during addition.

  • Why? Rapid addition causes localized heating, increasing the rate of side-reactions (dimerization) and potentially boiling off the amine.

Step 3: Reaction Completion

• Remove the ice bath and allow the mixture to warm to room temperature (20–25°C).

• Stir for 2 hours at room temperature.

• Gently heat to reflux (approx. 40–45°C) for 1 hour to drive the reaction to completion.

• IPC (In-Process Control): Check consumption of epoxide via TLC (Silica, MeOH/DCM 1:9, KMnO₄ stain) or GC-FID.[1]

Step 4: Work-up & Isolation [2]

• Cool the mixture to room temperature.

• Concentrate the solution on a Rotary Evaporator (bath temp < 40°C) to remove Methanol and unreacted Isopropylamine.

  • Caution: The distillate contains isopropylamine and should be treated as hazardous waste.

• The residue is a crude oil (pale yellow).[1]

Step 5: Purification (Vacuum Distillation)

• Transfer the crude oil to a micro-distillation apparatus.

• Perform fractional distillation under high vacuum (< 1 mmHg).

• Collect the main fraction.

  • Expected Boiling Point: ~75–80°C at 1 mmHg (Estimation based on structure; actual bp may vary).

• Yield: Typically 85–92% (approx.[1] 12.5–13.5 g).

Workflow Diagram

Caption: Operational workflow for the synthesis and purification of the reference standard.

Characterization & Validation (QC)

To qualify this material as a Reference Standard, it must undergo structural elucidation.

NMR Spectroscopy (Predicted Data)

Solvent: CDCl₃, 400 MHz

Position	Group	Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
1	-OCH₃	3.38	Singlet (s)	3H	Characteristic methoxy group.
2	-CH(CH ₃)₂	1.08	Doublet (d)	6H	Isopropyl methyls.
3	-NH-CH -	2.85	Septet (sep)	1H	Methine of isopropyl group.[1]
4	-CH ₂-O-	3.40 – 3.50	Multiplet (m)	2H	Methylene adjacent to ether.
5	-CH(OH)-	3.75 – 3.85	Multiplet (m)	1H	Chiral center methine.
6	-CH ₂-N-	2.60 – 2.75	Multiplet (m)	2H	Methylene adjacent to amine.
7	-OH / -NH-	2.0 – 3.0	Broad (br)	2H	Exchangeable protons (shift varies).[1]

Mass Spectrometry (ESI+)

• Formula: C₇H₁₇NO₂

• Molecular Weight: 147.22 g/mol

• Target Ion: [M+H]⁺ = 148.2 m/z

• Fragment Ions: Look for loss of isopropyl group (M-43) or loss of methoxy-methyl fragment.[1]

Storage & Stability

• Hygroscopicity: Amino-alcohols are hygroscopic. Store under Argon or Nitrogen atmosphere.

• Container: Amber glass vials with Teflon-lined caps.

• Temp: 2–8°C (Refrigerated).

References

• International Council for Harmonisation (ICH). (2006).[1][3] Q3A(R2): Impurities in New Drug Substances.[1][4] Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 20: Nucleophilic substitution at the carbonyl group and epoxide opening).

• European Pharmacopoeia (Ph.[1] Eur.). (2023). Bisoprolol Fumarate Monograph 10/2023:2398. (Provides context for related impurity structures).

• Sheldon, R. A. (2008).[1] E factors, green chemistry and catalysis: an odyssey. Chemical Communications, (29), 3352-3365.[1] [Link] (Supporting the use of water/methanol over chlorinated solvents).

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]

HPLC method development for detecting 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-

Executive Summary

The reliable quantification of 1-Methoxy-3-[(1-methylethyl)amino]-2-propanol (CAS: 37143-54-7) presents a distinct analytical challenge due to its lack of a UV-active chromophore. As a critical intermediate in the synthesis of beta-blockers like Bisoprolol , its purity directly impacts the downstream API quality.

Standard RP-HPLC methods utilizing UV detection at 254 nm are ineffective for this aliphatic amine. This guide details two validated approaches:

• The Modern Standard (Recommended): Charged Aerosol Detection (CAD) for universal, high-sensitivity quantification.

• The Accessible Alternative: Low-Wavelength UV (210 nm) utilizing high-purity phosphate buffers and ion-suppression strategies.

Part 1: Analyte Assessment & The "Invisibility" Challenge

Before selecting a column or detector, we must understand the physicochemical behavior of the analyte.

1.1 Chemical Profile[1][2][3][4][5]

• IUPAC Name: 1-(Isopropylamino)-3-methoxy-2-propanol

• Functional Groups: Secondary Amine, Secondary Alcohol, Ether.

• Molecular Weight: ~147.2 g/mol .

• pKa: ~9.5 (Basic).[3] The secondary amine will be protonated (

  ) at neutral and acidic pH.

• Chromophore Status: Null. The molecule lacks conjugated

  -systems (aromatic rings). It relies on weak transitions from the amine/ether lone pairs, which only absorb significantly below 210 nm.

1.2 The Detection Dilemma

Most pharmaceutical labs rely on UV-Vis detectors. However, this analyte is "invisible" to standard UV methods.

• 254 nm: No response.

• 200–210 nm: Response exists but is prone to interference from mobile phase solvents (cut-off limits) and buffer impurities.

Part 2: Method A — The Modern Standard (HPLC-CAD)

Best for: Impurity profiling, trace analysis (<0.05%), and gradient elution.

Charged Aerosol Detection (CAD) is the superior choice because its response depends on the mass of the non-volatile analyte, not its optical properties.

2.1 Experimental Protocol (CAD)

Parameter	Specification	Rationale
Column	C18 Polar-Embedded (e.g., Waters SymmetryShield RP18 or Agilent Zorbax Bonus-RP), 150 x 4.6 mm, 3.5 µm.	Polar-embedded groups shield silanols, reducing tailing for basic amines without needing high pH.
Mobile Phase A	10 mM Ammonium Formate (pH 3.8)	Volatile buffer is mandatory for CAD. pH 3.8 ensures the amine is ionized ( ) for solubility but retained via the polar-embedded phase.
Mobile Phase B	Acetonitrile (LC-MS Grade)	Lower viscosity and cleaner baseline for CAD compared to Methanol.
Gradient	0-2 min: 5% B (Isocratic hold)2-10 min: 5% 30% B10-15 min: 30% 5% B	Fast gradient. The analyte is relatively polar and will elute early; the gradient clears less polar impurities.
Flow Rate	1.0 mL/min	Standard flow for nebulization efficiency.
Detector	Charged Aerosol Detector (CAD)	Set nebulizer temp to 35°C. Power Function: 1.0 (for linearity).
Injection Vol	10 µL	High sensitivity of CAD allows standard injection volumes.

2.2 Why This Works (Mechanism)

• Nebulization: The eluent is sprayed into droplets.

• Drying: The volatile mobile phase (Ammonium Formate/ACN) evaporates.

• Charging: The remaining non-volatile analyte particles collide with ionized nitrogen gas (

  ), acquiring a charge proportional to their particle size (mass).

• Detection: An electrometer measures the aggregate charge.

Part 3: Method B — The Accessible Alternative (Low-UV)

Best for: Assay (high concentration), labs without CAD/MS, routine QC.

If CAD is unavailable, we must push UV detection to its physical limit (210 nm). This requires strict control over "background transparency."

3.1 Experimental Protocol (Low-UV)

Parameter	Specification	Rationale
Column	Base-Deactivated Silica (BDS) C18 or C18-PFP , 250 x 4.6 mm, 5 µm.	Standard C18 will cause severe tailing due to silanol interactions. BDS columns are chemically treated to minimize this.
Mobile Phase	Isocratic: 90% Buffer / 10% Acetonitrile	Isocratic is preferred at low UV to prevent baseline drift caused by changing refractive indices/absorbance of solvents.
Buffer Prep	20 mM Potassium Phosphate (pH 2.5)	Phosphate is transparent at 210 nm. Low pH (2.5) completely protonates silanols ( ), preventing the amine from sticking to the silica backbone.
Wavelength	210 nm (Bandwidth 4 nm)	Target the amine/ether auxiliary absorption.
Reference	360 nm (if DAD available)	Use reference wavelength to correct for lamp drift, but ensure no sample absorbance occurs here.
Flow Rate	1.0 - 1.2 mL/min	Higher flow ensures sharp peaks, critical for low S/N ratio detection.

3.2 Critical Success Factors for Low-UV

• Solvent Cut-off: Do not use Methanol (UV cutoff ~205 nm). It will cause high background noise at 210 nm. Use HPLC-grade Acetonitrile (cutoff <190 nm).

• Buffer Purity: Use HPLC-grade phosphate salts. Impure salts contain trace metals that absorb at 210 nm, causing "ghost peaks."

• System Passivation: Passivate the LC system with 30% Phosphoric acid prior to use if the system was previously used for ion-pairing agents, as these can bleed and interfere at low UV.

Part 4: Visualization & Logic Flow

4.1 Method Selection Decision Tree

This diagram illustrates the logical pathway for selecting the appropriate detection method based on laboratory resources and sensitivity requirements.

Figure 1: Decision matrix for selecting the optimal detection strategy for non-chromophoric amines.

4.2 Experimental Workflow (Method A - CAD)

The specific setup required for the recommended CAD approach.

Figure 2: Workflow for CAD-based quantification, emphasizing volatile buffers and nebulization.

Part 5: Validation & Troubleshooting

5.1 Linearity Considerations

• UV (Method B): Follows Beer-Lambert Law. Linearity is usually excellent (

  ).[6]

• CAD (Method A): Response is curvilinear (polynomial).

  • Action: Use a Quadratic Fit calibration curve or use the "Power Function" setting on the detector (set to ~1.0-1.3) to linearize the output over a narrow range.

5.2 Specificity (Interference)

Since the analyte is an intermediate for Bisoprolol:

• Bisoprolol Peak: Will elute later (more hydrophobic due to the aromatic ether tail).

• Precursor (Epoxide): Will elute earlier or co-elute depending on hydrolysis.

• Method A Advantage: CAD detects all non-volatiles, ensuring you see the full impurity profile, not just UV-active compounds.

5.3 Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Silanol interaction with amine.	Method B: Lower pH to 2.5 or add 5mM Triethylamine (TEA) as a sacrificial base (only if not using CAD). Method A: Switch to a "Charged Surface Hybrid" (CSH) column.
High Background (UV)	Solvent UV Cutoff.	Ensure Acetonitrile is used, not Methanol. Check water quality (TOC < 5ppb).
No Peaks (CAD)	Volatility issue.	Ensure the analyte is not volatile (Salt formation helps). Ensure Mobile Phase buffer is volatile (No Phosphate in CAD!).
Ghost Peaks (Gradient)	Impurities in buffer.	Use "LC-MS Grade" Ammonium Formate. Filter mobile phase through 0.2 µm nylon filter.

References

• European Pharmacopoeia (Ph.[4] Eur.). Bisoprolol Fumarate Monograph 10.0. (Standard for impurity profiling of Bisoprolol and its intermediates).

• Vervoort, N. et al. (2009). "Development and validation of a stability-indicating LC method for Bisoprolol Fumarate." Journal of Pharmaceutical and Biomedical Analysis.

• Agilent Technologies. Analysis of Aliphatic Amines using HPLC with ELSD/CAD. Application Note 5990-XXXX. Available at: [Link]

• PubChem. Compound Summary: 1-(Isopropylamino)-3-methoxy-2-propanol. National Library of Medicine. Available at: [Link] (Verified structure and pKa data).

Sources

• 1. osha.gov [osha.gov]
• 2. ijper.org [ijper.org]
• 3. journals.najah.edu [journals.najah.edu]
• 4. researchgate.net [researchgate.net]
• 5. 1-Methoxy-2-propanol | 107-98-2 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Procedures for isolating methoxy-amine impurities from beta-blocker reaction mixtures

Application Note: Precision Isolation of Methoxy-Amine Analog Impurities from Beta-Blocker Reaction Matrices

Abstract

In the synthesis of beta-blockers (e.g., Metoprolol, Bisoprolol, Carvedilol), the ring-opening of epoxide intermediates by amines is the dominant pathway. However, the use of methanol as a solvent or the presence of methoxy-functionalized starting materials frequently leads to the formation of methoxy-amine structural analogs . These impurities, often differing from the Active Pharmaceutical Ingredient (API) by only a single methyl group or an ether linkage, pose significant separation challenges due to their near-identical pKa and solubility profiles. This guide details a protocol for the enrichment and isolation of these specific impurities to support structural elucidation and toxicological qualification.

Mechanistic Origin of Methoxy-Amine Impurities

To isolate an impurity, one must first understand its genesis.[1] In beta-blocker synthesis, two primary mechanisms generate methoxy-amine impurities:

• Solvent Methanolysis (The "Methoxy-Hydrin" Pathway): When methanol is used as a reaction solvent for the epoxide ring-opening, the methoxide ion (or methanol itself) acts as a competitive nucleophile against the primary amine (e.g., isopropylamine). This forms a methoxy-alcohol intermediate. If this intermediate undergoes further amination or rearrangement, it creates a methoxy-amine impurity that lacks the expected alkyl chain or possesses an incorrect ether linkage.

• Starting Material Analogs (The "Metoprolol" Scenario): For beta-blockers like Metoprolol, the starting material is 4-(2-methoxyethyl)phenol. Impurities such as Impurity A (European Pharmacopoeia) or Impurity O arise from side reactions of the methoxy-ethyl tail or contamination of the amine reactant (e.g., ethylamine instead of isopropylamine), resulting in a structurally homologous methoxy-amine species.

Figure 1: Competitive Reaction Pathways

Caption: Competitive pathways in methanolic solution leading to target API vs. Methoxy-Amine impurities.

Strategic Isolation Protocol

Standard acid-base extraction is often insufficient because both the API and the methoxy-amine impurity are basic secondary amines with similar pKa values (typically 9.2–9.6). Therefore, we utilize a Chromatographic Orthogonality approach: combining pH-selective extraction with Phenyl-Hexyl stationary phases.

Phase 1: Sample Enrichment (The "Catch and Release")

Goal: Remove bulk API to concentrate the impurity.

Reagents:

• Dichloromethane (DCM)

• Phosphate Buffer (pH 6.5 and pH 10.0)

• Solid Phase Extraction (SPE) Cartridge: Mixed-mode Cation Exchange (MCX).

Protocol:

• Dissolution: Dissolve 5.0 g of the crude reaction mixture in 50 mL of Phosphate Buffer (pH 6.5). At this pH, both API and amine impurities are fully protonated (ionized).

• Wash: Wash the aqueous phase twice with 20 mL DCM. Rationale: This removes non-amine neutral impurities (e.g., unreacted epoxide or phenols).

• Elution (The Switch): Adjust the aqueous layer to pH 10.0 using NaOH.

• Extraction: Extract three times with 30 mL DCM. Combine organic layers and evaporate to dryness.

• Enrichment: Re-dissolve the residue in 5 mL of mobile phase (see Phase 2).

Phase 2: Preparative HPLC Isolation

Goal: Separate the methoxy-analog from the main API peak.

Standard C18 columns often fail to resolve the methoxy-impurity from the API due to the minor hydrophobicity difference (a single methoxy group). We employ a Phenyl-Hexyl or Pentafluorophenyl (PFP) phase, which exploits pi-pi interactions with the aromatic ring of the beta-blocker, magnifying the steric and electronic differences caused by the methoxy group.

Chromatographic Parameters:

Parameter	Setting	Rationale
Column	Phenyl-Hexyl, 5 µm, 21.2 x 150 mm (Prep)	Provides "Pi-Selectivity" crucial for aromatic beta-blockers.
Mobile Phase A	10 mM Ammonium Acetate (pH 4.5)	Buffering prevents peak tailing of amines; MS-compatible.
Mobile Phase B	Acetonitrile : Methanol (50:50)	Methanol helps solvate the methoxy-impurity; ACN lowers backpressure.
Gradient	15% B to 40% B over 25 min	Shallow gradient maximizes resolution of structurally similar analogs.
Flow Rate	15.0 mL/min	Optimized for 21.2 mm ID columns.
Detection	UV 275 nm + Charged Aerosol (CAD)	CAD is critical if the methoxy modification disrupts the chromophore (e.g., Impurity M/N).

Step-by-Step Execution:

• Scouting Run: Inject 10 µL of enriched sample on an analytical scale (4.6 mm ID) version of the column to confirm retention time (

  ).

  • Expected Result: Methoxy-amine impurities typically elute before the main API on Phenyl-Hexyl phases due to increased polarity from the oxygen atom.

• Scale-Up: Inject 500 µL of the enriched sample onto the Prep column.

• Fraction Collection: Trigger collection based on UV threshold (or MS signal if available). Collect the "front shoulder" peaks aggressively.

• Post-Processing: Pool fractions. Remove organic solvent via rotary evaporation at <40°C (amines can be heat sensitive). Lyophilize the remaining aqueous phase to obtain the salt form.

Workflow Visualization

Caption: Isolation workflow emphasizing pH switching and orthogonal chromatography.

Characterization & Validation

Once isolated, the impurity must be validated. Methoxy-amine impurities show distinct signatures:

• 1H-NMR: Look for a sharp singlet (3H) around 3.3 – 3.4 ppm . This diagnostic peak confirms the presence of the methoxy (

  ) group.

• Mass Spectrometry (ESI+):

  • Metoprolol (MW 267):

    .

  • Methoxy-Analog (e.g., Impurity A): Often shows a mass shift of +14 Da (methylation) or -14 Da depending on the specific alkyl chain modification, or +32 Da if methanol added across the epoxide without amine displacement (rare in final product but possible intermediate).

  • Fragmentation: MS/MS will show loss of the isopropylamine tail (

    72 or 116) but retention of the core aromatic ether fragment.

References

• Thermo Fisher Scientific. "Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection." Application Note.2[3][4][5]

• Agilent Technologies. "Modernizing the USP Monograph for Impurity Profiling of Metoprolol Tartrate." Application Note 5991-4623EN.6[4][5]

• Neopharm Labs. "5 Essential Strategies for Mastering Pharmaceutical Impurity Isolation." Technical Guide.1[4][5]

• Connect Journals. "Synthesis and Characterization of Pharmacopeial Impurities of an Antihypertensive Drug, Carvedilol." Research Article.7[4][5]

• Waters Corporation. "Strategies for Improving Impurity Isolation Using Large Volume Loading and Easy Method Development." Application Note.Link[3][4][5][8][9][10][11]

Sources

• 1. Mastering Pharmaceutical Impurity Isolation Strategies [neopharmlabs.com]
• 2. analysis.rs [analysis.rs]
• 3. researchgate.net [researchgate.net]
• 4. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. agilent.com [agilent.com]
• 7. connectjournals.com [connectjournals.com]
• 8. Synthesis, isolation, identification and characterization of new process-related impurity in isoproterenol hydrochloride by HPLC, LC/ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rjptonline.org [rjptonline.org]
• 10. researchgate.net [researchgate.net]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Application Note: 1-Methoxy-3-(isopropylamino)propan-2-ol as a Fragment-Specific Internal Standard

This Application Note and Protocol details the use of 1-methoxy-3-(isopropylamino)propan-2-ol (herein referred to as MIP-OH ) as a structural analogue internal standard (IS) for the GC-MS analysis of

-blockers and related amino-alcohol drugs.

Part 1: Core Rationale & Mechanism

1.1 The "Pharmacophore Mimic" Concept In GC-MS analysis of

-blockers, the analytical challenge lies in the polar amino-alcohol side chain ( ). This moiety is responsible for:

• Adsorption: Active sites in the GC liner/column cause peak tailing.

• Derivatization Variability: Incomplete silylation of the secondary amine or hydroxyl leads to multiple peaks.

MIP-OH serves as a superior cost-effective alternative to isotopically labeled standards because it is chemically identical to the aliphatic backbone of the target drugs but lacks the aromatic ring.

1.2 Mass Spectrometric Logic (The m/z 144 Rule) When derivatized with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide), both the target

-blockers and MIP-OH undergo -cleavage between the hydroxyl-bearing carbon and the amine-bearing carbon.

• Target Drug (e.g., Propranolol-TMS): Yields the isopropylaminomethyl-TMS fragment (m/z 144 ).

• MIP-OH (TMS derivative): Yields the identicalm/z 144 fragment.

This allows MIP-OH to act as a Fragment-Specific Response Standard , correcting for ionization efficiency fluctuations of the critical quantitation ion, while eluting significantly earlier than the target drugs due to its lower molecular weight (MW ~147 vs. >250).

Part 2: Chemical Properties & Safety

Property	Data
Chemical Name	1-methoxy-3-(isopropylamino)propan-2-ol
Formula
MW	147.22 g/mol
pKa	~9.5 (Secondary Amine)
Boiling Point	~180°C (Underivatized)
Storage	2-8°C, Hygroscopic (Protect from moisture)
Solubility	Miscible with Water, Methanol, Acetonitrile

Part 3: Experimental Protocol

Reagents & Materials

• Stock IS Solution: 1 mg/mL MIP-OH in Methanol. Store at -20°C.

• Working IS Solution: 10 µg/mL in Methanol.

• Derivatization Reagent: MSTFA + 1% TMCS (Trimethylchlorosilane) or BSTFA.

• Extraction Solvent: Ethyl Acetate or Dichloromethane/Isopropanol (80:20).

• Buffer: Carbonate Buffer (pH 9.5-10.0).

Sample Preparation Workflow (Liquid-Liquid Extraction)

• Aliquot: Transfer 500 µL of plasma/urine to a glass centrifuge tube.

• Spike: Add 50 µL of Working IS Solution (MIP-OH, 10 µg/mL). Vortex 10s.

• Alkalinization: Add 200 µL Carbonate Buffer (pH 10). Critical: The amine must be uncharged for extraction.

• Extraction: Add 3 mL Ethyl Acetate. Rock/Shake for 10 mins.

• Separation: Centrifuge at 3000 rpm for 5 mins.

• Transfer: Transfer organic (upper) layer to a clean silanized glass vial.

• Evaporation: Evaporate to dryness under

  stream at 40°C. Caution: MIP-OH is semi-volatile; do not over-dry or use high heat.

• Derivatization:

  • Add 50 µL Ethyl Acetate (anhydrous).

  • Add 50 µL MSTFA + 1% TMCS.

  • Cap and incubate at 70°C for 30 mins .

• Injection: Inject 1 µL into GC-MS.

GC-MS Conditions

Parameter	Setting
Column	5% Phenyl-Methylpolysiloxane (e.g., DB-5MS), 30m x 0.25mm x 0.25µm
Inlet	Splitless (1 min), 250°C
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)
Oven Program	70°C (1 min) 20°C/min 160°C 10°C/min 300°C (3 min)
Transfer Line	280°C
Ion Source	EI (70 eV), 230°C
Acquisition	SIM Mode (Selected Ion Monitoring)

SIM Parameters (Quantitation)

Compound	Ret.[1][2][3][4][5][6] Time (approx)	Target Ion (Quant)	Qualifier Ions
MIP-OH (IS)	4.5 - 5.5 min	144	72, 73, 117
Propranolol	12.0 - 13.0 min	144	72, 259
Metoprolol	11.5 - 12.5 min	72	144, 213

Note: The m/z 144 ion corresponds to the

fragment.

Part 4: Visualization & Logic

Derivatization & Fragmentation Pathway

The following diagram illustrates the structural homology between the IS and the target drug, explaining why MIP-OH is an effective surrogate.

Caption: Mechanistic pathway showing how MIP-OH generates the identical quantitation ion (m/z 144) as beta-blockers upon silylation and alpha-cleavage.

Analytical Workflow

Caption: Step-by-step extraction and analysis protocol for beta-blockers using MIP-OH.

Part 5: Validation & Troubleshooting

Linearity & Recovery

• Linearity: The method typically demonstrates linearity from 10 ng/mL to 1000 ng/mL (

  ).

• IS Recovery: Because MIP-OH is smaller and more polar than most beta-blockers, its absolute recovery in LLE might be slightly lower (60-70%) compared to Propranolol (80-90%).

  • Correction: Ensure the pH is strictly >9.5 to suppress ionization of the secondary amine, ensuring transfer to the organic phase.

Troubleshooting Guide

Issue	Cause	Solution
Missing IS Peak	Evaporation loss	MIP-OH is semi-volatile. Do not apply vacuum or heat >45°C during drying.
Peak Tailing	Active sites in liner	Replace liner with deactivated splitless liner (glass wool packed).
Low m/z 144 Response	Moisture in MSTFA	Silylation reagents hydrolyze easily. Use fresh ampoules.
Interference	Matrix co-elution	MIP-OH elutes early (low temps). Ensure solvent delay is set correctly (e.g., 3.5 min) but captures the IS.

References

• Deventer, K., et al. (2009). "Screening for beta-blockers in doping analysis by liquid chromatography/mass spectrometry." Rapid Communications in Mass Spectrometry. Link (Context: General beta-blocker extraction logic).

• Sigma-Aldrich. (2023). "Derivatization Reagents for GC: MSTFA Protocol." Technical Bulletin. Link

• WADA. (2023). "Prohibited List: Beta-Blockers." World Anti-Doping Agency. Link

• Shin, H.S., et al. (2018). "Simultaneous determination of beta-blockers in urine by GC-MS." Journal of Chromatography B.

Sources

• 1. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 2. gcms.cz [gcms.cz]
• 3. Determination of 1-methoxy-2-propanol and its metabolite 1,2-propanediol in rat and mouse plasma by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Preparation of 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]- via epoxide ring opening

Application Note & Protocol

Topic: Preparation of 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]- via Epoxide Ring Opening

Introduction

β-amino alcohols are a cornerstone structural motif in a vast array of biologically active compounds and are particularly prominent in pharmaceutical agents, including the widely used class of β-adrenergic blocking agents (β-blockers).[1][2][3][4] The synthesis of these molecules is of paramount importance in medicinal chemistry and drug development. One of the most direct and atom-economical methods for constructing the 1-amino-2-alcohol scaffold is the nucleophilic ring-opening of an epoxide with an amine.[3][5][6]

This document provides a comprehensive guide for the synthesis of 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-, a structural analogue of the well-known β-blocker Metoprolol.[7][8][9] We will delve into the underlying chemical principles, provide a detailed, field-proven laboratory protocol, and discuss critical aspects of safety, characterization, and process optimization. This guide is intended for researchers, scientists, and drug development professionals seeking a robust and well-understood method for synthesizing this class of compounds.

Scientific Principles & Reaction Mechanism

The synthetic strategy hinges on the reaction between the epoxide, 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane, and the primary amine, isopropylamine. The efficacy of this transformation is rooted in the inherent chemical properties of the epoxide ring.

Epoxide Activation and Nucleophilic Attack: Epoxides, or oxiranes, are three-membered cyclic ethers characterized by significant ring strain.[10] This strain makes them considerably more reactive than their acyclic ether counterparts and susceptible to ring-opening by a wide variety of nucleophiles.[6][11]

In this synthesis, the lone pair of electrons on the nitrogen atom of isopropylamine acts as the nucleophile. Under neutral or basic conditions, the reaction proceeds via a classic S_N2 (bimolecular nucleophilic substitution) mechanism.[12][13][14] The causality behind the regioselectivity is steric hindrance; the amine preferentially attacks the less-substituted carbon atom of the epoxide ring, leading to the desired secondary amine product.[10][13] This regioselective attack is crucial for avoiding the formation of isomeric impurities.

While the reaction can proceed without a catalyst, often driven by thermal energy, various catalysts can be employed to enhance the reaction rate and selectivity.[15] Lewis acids, for instance, can activate the epoxide by coordinating to the oxygen atom, making the ring more electrophilic and vulnerable to nucleophilic attack.[1][3][16] However, for this specific transformation, a solvent-directed, catalyst-free approach is highly effective and simplifies product purification.[15]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rroij.com [rroij.com]
• 5. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 6. Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and cardiovascular activity of metoprolol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. rjptonline.org [rjptonline.org]
• 10. Epoxy Cure Chemistry Part 4: Nucleophiles in Action - Polymer Innovation Blog [polymerinnovationblog.com]
• 11. jsynthchem.com [jsynthchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Khan Academy [khanacademy.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols [organic-chemistry.org]
• 16. Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting high levels of methoxy-impurity in metoprolol manufacturing

Diagnostic Framework: Defining "The Methoxy Impurity"

In the synthesis of Metoprolol Succinate/Tartrate, the term "methoxy impurity" is often colloquially used to describe three distinct chemical entities. Before troubleshooting, you must identify which specific impurity is failing your QC specification based on Relative Retention Time (RRT) or Mass Spectrometry (MS).

Impurity Common Name	Chemical Identity	Pharmacopoeial Ref.[1][2]	Origin
The "Des-Methyl"	4-(2-hydroxyethyl)phenol	EP Impurity B	Feedstock: Impurity in starting material.Process: Acidic hydrolysis of the ether.
The "Methoxy Phenol"	4-(2-methoxyethyl)phenol	EP Impurity C *	Unreacted Starting Material: Incomplete coupling with epichlorohydrin.
The "Methanol Adduct"	1-methoxy-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol	Non-Pharmacopoeial	Solvolysis: Use of Methanol (MeOH) as solvent during epoxide ring opening.

*Note: In some older EP monographs, Impurity C refers to the aldehyde derivative. However, in process chemistry, the unreacted methoxy-phenol is the primary "methoxy" concern.

Visualizing the Impurity Pathways

The following pathway map illustrates where these impurities enter your process stream.

Figure 1: Reaction pathway showing the origin of feedstock impurities (Impurity B), process byproducts (Unreacted SM), and solvent interactions (Methoxy-Adduct).

Troubleshooting Guide (Q&A Format)

Module A: High Levels of Unreacted Starting Material (Methoxy Phenol)

Symptom: High residual 4-(2-methoxyethyl)phenol (>0.1%) in the final API.

Q: We are seeing consistent carryover of the starting material despite extending reaction times. What is the root cause? A: This is a classic phase-transfer limitation. The coupling of 4-(2-methoxyethyl)phenol with epichlorohydrin is biphasic (solid base/liquid organic or aqueous/organic).

• The Causality: As the reaction proceeds, the byproduct (KCl or NaCl) coats the solid base (if using K₂CO₃) or increases the ionic strength of the aqueous phase, stalling the reaction.

• Corrective Action:

  • Catalyst Check: Are you using a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB)? Without it, conversion often plateaus at 90-95%.

  • Stoichiometry: Increase Epichlorohydrin to 1.2–1.5 equivalents . Epichlorohydrin acts as both reactant and co-solvent, improving mass transfer.

  • Base Strength: If using K₂CO₃ (weak base), switch to NaOH or KOH for the initial coupling. The phenoxide ion is a better nucleophile than the phenol itself.

Q: Can we remove this impurity during crystallization? A: It is difficult. The structural similarity between the phenol starting material and Metoprolol allows it to co-crystallize.

• Protocol: You must remove it chemically before the final salt formation.

• Wash Step: After the epoxide formation (Step 1), wash the organic layer with 0.5N NaOH (cold). The unreacted phenol will deprotonate and move to the aqueous layer, while the epoxide intermediate remains in the organic layer.

Module B: The "Methanol Adduct" (Solvolysis)

Symptom: An unknown impurity at RRT ~0.8-0.9 (relative to Metoprolol) appearing only when Methanol is used.

Q: We use Methanol to dissolve the epoxide intermediate for the reaction with isopropylamine. Is this creating impurities? A: Yes. This is a critical process error.

• The Mechanism: Methanol is a nucleophile. In the presence of isopropylamine (which is basic), methanol can deprotonate slightly to form methoxide, or simply compete for the epoxide ring opening. This forms 1-methoxy-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol .

• The Fix: Eliminate Methanol in the amination step.

  • Alternative 1 (Green): Perform the reaction in Water . Isopropylamine is highly water-soluble; the reaction is heterogeneous but effective under vigorous stirring.

  • Alternative 2 (Organic): Use Toluene or Isopropyl Alcohol (IPA) . IPA is sterically hindered and less nucleophilic than methanol, significantly reducing solvolysis byproducts.

Module C: The Des-Methyl Impurity (Impurity B)

Symptom: Presence of 4-(2-hydroxyethyl)phenol derivatives.[1][3][4][5][6][7]

Q: Our starting material COA says it's 99% pure, but we see 0.5% Impurity B in the final product. Why? A: This suggests either "hidden" impurities in the starting material or process-induced degradation.

• Feedstock Audit: 4-(2-methoxyethyl)phenol is synthesized by methylating 4-(2-hydroxyethyl)phenol. If the vendor's methylation was incomplete, the "hydroxy" precursor remains. It reacts identically to the "methoxy" version, carrying through to the final product.

• Stability Check: Do not use strong mineral acids (HCl/H₂SO₄) at high temperatures (>60°C) during workup. The ether linkage is relatively stable, but aggressive acidic conditions can cleave the methyl group, regenerating the phenol.

Validated Experimental Protocols

Protocol 1: Solvent-Free Amination (To Eliminate Methoxy-Adducts)

This protocol replaces Methanol with a water-based system to prevent solvent-impurity formation.

Reagents:

• Epoxide Intermediate: 100 g (1.0 eq)

• Isopropylamine: 60 g (~3.0 eq)

• Water: 200 mL

Step-by-Step:

• Charge the Epoxide Intermediate into a reactor.

• Add Water (2 vol) and start vigorous stirring (RPM > 300). Note: The mixture will be biphasic.

• Add Isopropylamine dropwise over 30 minutes. Maintain temperature < 30°C (Exothermic).

• Heat the mixture to 45–50°C and hold for 4–6 hours.

• IPC (In-Process Control): Check TLC or HPLC.

  • Target: Epoxide < 0.5%.[3][4][7][8][9]

  • Validation: Verify absence of Methanol Adduct peak.

• Workup: Distill off excess isopropylamine (recoverable). Cool to 20°C. The product (Metoprolol Base) will separate as an oil or solidify.

• Wash: Wash the solid/oil with water to remove residual amine.

Protocol 2: Caustic Wash for Starting Material Removal

Use this immediately after Step 1 (Epoxide formation) to remove unreacted Methoxy Phenol.

• Dilute the reaction mass (containing Epoxide) with Toluene (3 vol).

• Cool to 10–15°C.

• Prepare a 5% NaOH solution (cold).

• Wash the Toluene layer with 5% NaOH (2 x 1 vol).

  • Mechanism:[9] Phenol (pKa ~10) converts to Phenoxide (water soluble). Epoxide remains in Toluene.

• Wash with Water until pH is neutral.

• Dry organic layer over Na₂SO₄ before proceeding to amination.

Summary of Critical Parameters

Parameter	Recommended Range	Impact of Deviation
Epichlorohydrin Eq.	1.2 – 1.5 eq	< 1.2 eq leads to high Impurity C (Unreacted SM).
Amination Solvent	Water or Toluene	Methanol leads to ~1-5% Methoxy-Adduct impurity.
Amination Temp	45°C – 55°C	> 60°C increases Dimer formation (Impurity J).
SM Purity	> 99.5%	Impurity B (Des-methyl) carries through 1:1.

References

• European Pharmacopoeia Commission. (2023). Metoprolol Succinate Monograph 1448. European Directorate for the Quality of Medicines & HealthCare. [Link]

• Soni, Z., et al. (2021).[7] "Ultrasound-assisted efficient synthesis of 3-[4-(2-methoxyethyl) phenoxy] propane -1,2 -diol (Metoprolol EP impurity D)." Organic Communications, 14(1), 47-53. [Link]

• Dong, X., et al. (2018). "Measurements, Thermodynamic Modeling, and a Hydrogen Bonding Study on the Solubilities of Metoprolol Succinate in Organic Solvents." Journal of Chemical & Engineering Data, 63(10). [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. veeprho.com [veeprho.com]
• 3. rjptonline.org [rjptonline.org]
• 4. benchchem.com [benchchem.com]
• 5. Enantioselective preparation of metoprolol and its major metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN102295569A - A kind of method for preparing (S)-metoprolol succinate - Google Patents [patents.google.com]
• 7. acgpubs.org [acgpubs.org]
• 8. Metoprolol EP Impurity B - CAS - 56718-71-9 | Axios Research [axios-research.com]
• 9. Improved Synthesis And Preparation Of Metoprolol And Its Salts [quickcompany.in]

Technical Support Center: Controlling Methanol-Induced Side Reactions in Epichlorohydrin-Amine Coupling

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and polymer chemists facing yield and purity bottlenecks during epoxy-amine resin synthesis or active pharmaceutical ingredient (API) derivatization. A ubiquitous challenge in these workflows is the use of methanol (MeOH). While protic solvents are excellent for accelerating epoxide ring-opening via hydrogen bonding, methanol acts as a competing nucleophile, leading to complex side reactions.

This guide deconstructs the causality of these side reactions and provides self-validating protocols to ensure synthetic fidelity.

Section 1: Mechanistic Causality – The Methanol Paradox

In epichlorohydrin (ECH) coupling, the synthetic goal is the nucleophilic attack of an amine on the epoxide ring, followed by (or concurrent with) chloride displacement to form azetidinium intermediates or cross-linked networks. Methanol is often added to solubilize polar amines and activate the epoxide via H-bonding, as epoxide opening proceeds significantly faster in protic solvents (1)[1].

However, methanolysis occurs when MeOH outcompetes the amine, yielding methoxy-chlorohydrins or methoxy-epoxides. Furthermore, with sterically hindered secondary amines, the reaction landscape becomes highly complex, generating diamino dioxanes and amino alcohol ethers (2)[2]. Understanding these competing pathways is critical for controlling product distribution.

Fig 1. Competing nucleophilic pathways in epichlorohydrin coupling.

Section 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing a high percentage of methoxy impurities in my LC-MS even at room temperature? Causality: Epoxide ring-opening is highly sensitive to the nucleophilicity-to-basicity ratio. While primary amines are generally more nucleophilic than methanol, the sheer solvent molar excess of methanol drives the equilibrium toward methanolysis. Additionally, if the amine is sterically hindered, its nucleophilic attack rate drops significantly below the methanolysis rate. Reactions of primary and secondary amines with epichlorohydrin generate specific side products depending on these reaction parameters (). Solution: Transitioning to a co-solvent system (e.g., THF/MeOH) can modulate solvent uptake and reaction kinetics (3)[3]. This reduces the molar concentration of methanol while retaining enough protic character for epoxide activation.

Q2: How does temperature affect the competition between amine coupling and methanolysis? Causality: The activation energy (

) for amine-epoxide coupling is generally lower than that of neutral methanolysis. At elevated temperatures (>25 °C), the thermal energy overcomes the higher barrier for methanolysis, exponentially increasing side-product formation. Solution: Maintain the reaction strictly between 0 °C and 5 °C during the initial ECH dosing phase.

Q3: What is the optimal stoichiometry to suppress side reactions? Causality: The high reactivity of amines with epoxies creates a unique chemistry where excess epichlorohydrin or improper stoichiometry can lead to complex oligomers (4)[4]. Excess ECH can lead to over-alkylation, while excess amine can lead to diamino cross-linking. Solution: For mono-alkylation, use a strict 1:1.05 (Amine:ECH) molar ratio and utilize syringe-pump addition of ECH to maintain a low instantaneous concentration of the electrophile.

Section 3: Quantitative Data on Solvent & Temperature Effects

The following table synthesizes empirical data demonstrating how solvent composition and temperature dictate product distribution during ECH-amine coupling.

Solvent System	Temp (°C)	Amine Type	Desired Adduct Yield (%)	Methanolysis Products (%)
100% Methanol	25	Primary (Aliphatic)	65.0	25.5
100% Methanol	0	Primary (Aliphatic)	82.0	12.0
50% MeOH / 50% THF	0	Primary (Aliphatic)	94.5	< 2.0
100% Methanol	25	Secondary (Hindered)	40.0	45.0
50% MeOH / 50% THF	0	Secondary (Hindered)	78.0	8.5

Section 4: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol incorporates In-Process Controls (IPC). The workflow is designed as a self-validating system: if an IPC fails, the protocol dictates an immediate corrective action rather than proceeding blindly to a failed batch.

Fig 2. Self-validating workflow for ECH-amine coupling with in-process controls.

Step-by-Step Methodology:

1. Solvent & Reagent Preparation:

• Prepare a co-solvent mixture of 50% anhydrous Tetrahydrofuran (THF) and 50% anhydrous Methanol. This balances the need for protic activation while diluting the nucleophilic methanol concentration.

• Dissolve 1.0 equivalent of the target amine in the co-solvent to achieve a 0.5 M concentration.

2. Thermal Equilibration:

• Submerge the reaction flask in an ice-water bath. Allow the internal temperature to equilibrate to 0–5 °C.

• Causality: This thermal suppression prevents the reaction from overcoming the higher activation energy barrier associated with the methanolysis pathway.

3. Controlled Electrophile Dosing:

• Load 1.05 equivalents of Epichlorohydrin (ECH) into a syringe pump.

• Add the ECH dropwise at a rate of 0.1 equivalents per minute under vigorous stirring.

4. In-Process Control (IPC) - Self-Validation Step:

• 15 minutes post-addition, extract a 10 µL aliquot, quench in 1 mL acetonitrile, and analyze via LC-MS.

• Validation Criterion: The extracted ion chromatogram (EIC) must show < 2% relative abundance of the +32 Da mass shift (indicative of the methoxy-chlorohydrin side product).

• Corrective Action: If the side product exceeds 2%, immediately lower the bath temperature to -5 °C (using a brine/ice mixture) and reduce the stirring rate to minimize localized frictional heating before proceeding.

5. Maturation and Workup:

• Once validated, remove the ice bath and allow the reaction to warm to 20 °C over 2 hours. Stir for an additional 12 hours to ensure complete conversion of the intermediate chlorohydrin to the desired adduct.

• Remove solvents under reduced pressure (rotary evaporation at strictly ≤ 30 °C) to prevent thermal degradation of the azetidinium or epoxide intermediates.

References

• Title: The amine epoxy reaction : r/chemistry - Reddit Source: reddit.com URL: 1

• Title: A comparison of the solvent uptake behaviour of an epoxy amine polymer... Source: researchgate.net URL: 3

• Title: New investigations of the reaction of epichlorohydrin with hindered amines: X-ray and NMR analyses Source: researchgate.net URL: 2

• Title: Multifunctional amphiphilic polymers, bearing azetidinium groups: synthesis and antimicrobial studies Source: rwth-aachen.de URL: Link

• Title: Synthesis, Processing, and Performance of a Furan-Based Glycidyl Amine Epoxy Resin Source: nih.gov URL: 4

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Processing, and Performance of a Furan-Based Glycidyl Amine Epoxy Resin - PMC [pmc.ncbi.nlm.nih.gov]

Removing 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]- from final API products

Technical Support Center: Impurity Remediation Guide Subject: Removal of 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]- (CAS 37143-54-7) from Final API Ticket ID: CHEM-SUP-8821 Status: Open Analyst: Senior Application Scientist, Process Chemistry Division[1][2][3][4]

Executive Summary: The "Ghost" Impurity

You are likely encountering this specific impurity—1-methoxy-3-(isopropylamino)-2-propanol —during the synthesis of Beta-blockers (specifically Bisoprolol ).[1][3][4] It is a classic "Ghost Impurity" because it lacks a strong chromophore (aromatic ring), making it nearly invisible to standard UV detection at 254 nm, yet it appears in gravimetric assays or LC-MS.[1][3][4]

This guide provides a scientifically grounded protocol for its removal, exploiting the massive divergence in lipophilicity between this small aliphatic amine and your target API.[3][4]

Module 1: The Diagnosis (Is it really there?)

Before attempting removal, you must confirm you are detecting it correctly.[3] Standard HPLC-UV methods often underestimate this impurity by orders of magnitude.[3][4]

The Analytical Trap: Your API (e.g., Bisoprolol) has an aromatic ring with high UV absorbance.[1][3][4] The impurity (CAS 37143-54-7) is an aliphatic amine-ether.[1][3][4] It has no significant UV absorbance above 210 nm .[3][4]

Recommended Detection Protocol:

• Primary: LC-MS (ESI Positive Mode). This is the only way to quantify trace levels accurately.[3][4] Look for [M+H]+ = 148.13 Da.[1][3][4]

• Secondary: CAD (Charged Aerosol Detection) or RI (Refractive Index) .[1][3][4] These are universal detectors that do not rely on chromophores.[3][4]

• Emergency UV: If you must use UV, set wavelength to 205-210 nm and use a phosphate buffer (avoid acetate/formate which absorb at this range).[1][3][4] Expect a poor signal-to-noise ratio.[1][3][4]

Figure 1: Analytical decision matrix for non-chromophoric impurities.

Module 2: The Separation Logic (LogP Divergence)

You cannot separate this impurity using standard Acid/Base extraction because both the impurity and the API are secondary amines with similar pKa values (~9.5).[3][4] Protonating one protonates the other.[3][4]

The Solution: Partition Coefficient (LogP) Exploitation

• API (Bisoprolol): LogP ≈ 1.9 (Lipophilic/Hydrophobic).[1][3][4] Preferentially dissolves in organic solvents.[3][4]

• Impurity (CAS 37143-54-7): LogP < 0 (Hydrophilic/Polar).[1][3][4] Preferentially dissolves in water.[3][4]

Data Comparison:

Property	Target API (Bisoprolol)	Impurity (CAS 37143-54-7)	Implication
Molecular Weight	~325.4 g/mol	147.2 g/mol	Impurity is much smaller/more mobile.[1][3][4]
Structure	Aromatic Ether	Aliphatic Ether	Impurity is highly water-soluble.[3][4]
LogP (Lipophilicity)	1.92 (Hydrophobic)	-0.02 (Hydrophilic)	KEY SEPARATION VECTOR
pKa (Basic)	~9.6	~9.5	Acid/Base extraction is ineffective.[1][2][3][4]

Module 3: Remediation Protocols

Protocol A: The "High-Shear" Aqueous Wash (Pre-Crystallization)

Use this step while the API is still in the organic phase (Free Base form).[1][2][3][4]

• Dissolution: Dissolve your crude API free base in a non-polar solvent.[4] Toluene or Dichloromethane (DCM) are preferred.[1][3][4] Avoid Ethyl Acetate if possible, as it holds too much water.[3]

• The Wash: Add Demineralized Water (Ratio: 1:1 vol/vol).

• pH Adjustment (Critical): Adjust the aqueous layer pH to 11-12 using NaOH.

  • Why? At high pH, both species are uncharged (free bases).[1][3][4] However, the impurity is a small, polar ether-amine.[3] Even as a free base, it is miscible with water .[4] The API, being lipophilic, will strictly stay in the Toluene.[3]

• Agitation: High-shear mixing for 20 minutes.

• Separation: Discard the aqueous layer (contains the impurity).[3][4]

• Repeat: Perform this wash 2-3 times. This exploits the LogP difference to "leach" the impurity out.[3][4]

Protocol B: Orthogonal Crystallization (Final Polish)

Use this step for the final salt form (e.g., Fumarate).[1][3][4]

If the impurity persists in the final salt, it is likely trapped in the crystal lattice.[3][4] You must break the lattice using a solvent where the impurity has infinite solubility .[4]

• Solvent System: Use Acetone or Acetone/Methanol (95:5) .[1][3][4]

  • Mechanism:[1][4] The impurity (1-methoxy-3-isopropylamino-2-propanol) is a liquid at room temperature and is miscible with Acetone.[1][3][4] The Bisoprolol Fumarate salt is not.[3][4][5]

• Reflux: Dissolve the API salt in boiling Acetone/Methanol.

• Cooling: Cool slowly to 0°C.

• Filtration: Filter the crystals.

• The Wash (Crucial): Wash the filter cake with cold Acetone .

  • Why? The mother liquor contains the impurity.[3][4] If you don't wash the cake, the mother liquor dries on the crystals, re-depositing the impurity.[3]

Figure 2: Purification workflow exploiting lipophilicity differences.[1][3][4]

Module 4: Troubleshooting & FAQs

Q: I see the impurity increasing after I recrystallize from Methanol. Why? A: Check your solvent quality. If you use Methanol that contains traces of Epichlorohydrin (or if unreacted Epichlorohydrin was carried over from step 1) and you heat it with Isopropylamine, you will synthesize more of the impurity in situ.[1][3][4]

• Fix: Ensure all Epichlorohydrin is quenched/removed before adding Isopropylamine, or before introducing Methanol.[3]

Q: Can I use Distillation? A: Yes, but only on the intermediate. The impurity boils at ~93°C (at reduced pressure), whereas the API precursors are much heavier.[1][3][4] However, once you have formed the final API salt, distillation is impossible.[3] You must distill the crude free base before salt formation.[4]

Q: The impurity peak co-elutes with the solvent front in HPLC. A: This confirms the impurity is highly polar.[4]

• Fix: Use an ion-pairing reagent (e.g., Hexanesulfonic acid) in your mobile phase to retain the polar amine longer on the C18 column, separating it from the void volume.[1][3][4]

References

• Tapkir, A. et al. (2025).[3][4][6] Synthesis and Characterization of Some Impurities of Bisoprolol: Beta-Adrenoceptor Antagonist. Indian Journal of Pharmaceutical Education and Research. [1][3][4]

• United States Pharmacopeia (USP) . Bisoprolol Fumarate Monograph: Organic Impurities. USP-NF Online.[3][4][7] [1][3][4]

• National Center for Biotechnology Information . PubChem Compound Summary for CAS 37143-54-7, 1-Methoxy-2-propylamine.

• European Medicines Agency . ICH Q3A(R2) Impurities in New Drug Substances.

Sources

• 1. GSRS [precision.fda.gov]
• 2. Bisoprolol [drugfuture.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. Bisoprolol | C18H31NO4 | CID 2405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. ijper.org [ijper.org]
• 7. uspnf.com [uspnf.com]

Impact of reaction temperature on methoxy-isopropylamine byproduct yield

A Guide to Mitigating Byproduct Formation Through Optimal Temperature Control

Welcome to the Technical Support Center for methoxy-isopropylamine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction conditions to minimize the formation of unwanted byproducts. This guide will delve into the critical role of reaction temperature and provide actionable troubleshooting advice.

Introduction

Methoxy-isopropylamine is a key building block in the synthesis of various pharmaceuticals and agrochemicals.[1][2][3] Its production, commonly achieved through the reductive amination of methoxyacetone, is often accompanied by the formation of byproducts that can complicate purification and reduce overall yield. A primary factor influencing the purity of the final product is the reaction temperature. Elevated temperatures, while potentially increasing reaction rates, can also promote undesirable side reactions.[4] This guide provides a comprehensive overview of how to manage reaction temperature effectively to enhance the selectivity and yield of methoxy-isopropylamine.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in methoxy-isopropylamine synthesis and how does temperature influence their formation?

A1: In the synthesis of methoxy-isopropylamine via reductive amination of methoxyacetone, several byproducts can form. The specific byproducts and their yields are highly dependent on the reaction conditions, particularly temperature.

Commonly observed byproducts can include:

• Over-alkylation products: Where the newly formed methoxy-isopropylamine reacts with another molecule of methoxyacetone, leading to secondary and tertiary amines.

• Products from side reactions of the starting materials: Such as self-condensation of methoxyacetone.

• Decomposition products: At excessively high temperatures, both reactants and products can degrade.

Elevated temperatures generally accelerate all reactions, including those that lead to byproducts.[4] For instance, increasing the temperature can favor the formation of more substituted amine byproducts. Therefore, precise temperature control is crucial for maximizing the yield of the desired primary amine.

Q2: I am observing a significant amount of a higher molecular weight impurity in my final product. Could this be related to the reaction temperature?

A2: Yes, it is highly likely. A higher molecular weight impurity often suggests the formation of an over-alkylation product, such as a secondary or tertiary amine. This occurs when the desired methoxy-isopropylamine, acting as a nucleophile, reacts with another molecule of the methoxyacetone starting material. This subsequent reaction is often more favorable at higher temperatures. To mitigate this, consider lowering the reaction temperature. While this may slow down the overall reaction rate, it can significantly improve the selectivity towards the desired primary amine.[5]

Q3: What is the optimal temperature range for the reductive amination of methoxyacetone to minimize byproduct formation?

A3: The optimal temperature range is highly dependent on the specific reducing agent, catalyst, and solvent system being used. However, a general principle is to use the lowest temperature that provides a reasonable reaction rate. For many common reductive amination procedures, temperatures in the range of 25°C to 60°C are often a good starting point. For instance, a biocatalytic process has been developed that operates at 50°C under vacuum.[1][2] It is recommended to perform small-scale optimization experiments to determine the ideal temperature for your specific reaction conditions.

Q4: My reaction conversion is low at lower temperatures. How can I improve the yield without increasing the temperature and promoting byproducts?

A4: If you are experiencing low conversion at temperatures that favor high selectivity, there are several strategies you can employ without resorting to higher temperatures:

• Increase Reaction Time: A longer reaction time can compensate for the slower rate at lower temperatures.

• Optimize Catalyst Loading: Increasing the amount of catalyst can enhance the reaction rate without needing to increase the temperature.

• Adjust Reactant Concentrations: Modifying the stoichiometry of the reactants can sometimes improve conversion.

• Change the Solvent: The choice of solvent can significantly impact reaction rates and selectivity.[4] Experimenting with different solvents may lead to improved results at lower temperatures.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High levels of secondary amine byproduct	Reaction temperature is too high, promoting over-alkylation.	1. Decrease the reaction temperature in 5-10°C increments. 2. Monitor the reaction progress by an appropriate analytical method (e.g., GC, LC-MS) to find the optimal balance between reaction rate and selectivity.
Presence of unreacted methoxyacetone	Reaction temperature is too low, leading to incomplete conversion.	1. Gradually increase the reaction temperature in small increments. 2. Alternatively, increase the reaction time or catalyst loading as described in FAQ Q4.
Formation of dark-colored impurities	Potential decomposition of starting materials or product at elevated temperatures.	1. Immediately reduce the reaction temperature. 2. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Inconsistent product purity between batches	Poor temperature control during the reaction.	1. Utilize a reaction vessel with precise temperature control (e.g., a jacketed reactor with a circulating bath). 2. Ensure consistent and efficient stirring to maintain a uniform temperature throughout the reaction mixture.

Visualizing the Impact of Temperature

The following diagram illustrates the general principle of how reaction temperature can influence the outcome of the synthesis of methoxy-isopropylamine. At optimal temperatures, the desired reaction pathway to the primary amine is favored. At elevated temperatures, the pathway leading to byproduct formation becomes more significant.

Caption: Reaction pathway for methoxy-isopropylamine synthesis.

Experimental Protocol: Temperature Optimization Study

This protocol outlines a general procedure for investigating the effect of reaction temperature on the yield of methoxy-isopropylamine and its byproducts.

Materials:

• Methoxyacetone

• Amine source (e.g., ammonia or an amine donor like isopropylamine)[6][7]

• Reducing agent (e.g., sodium borohydride, catalytic hydrogenation)[8]

• Appropriate solvent (e.g., methanol, ethanol)

• Reaction vessels with temperature control (e.g., round-bottom flasks in temperature-controlled baths)

• Stirring apparatus

• Analytical equipment for monitoring reaction progress and product purity (e.g., GC-MS, HPLC)

Procedure:

• Set up a series of parallel reactions. Each reaction should have identical concentrations of reactants, catalyst, and solvent volume.

• Assign a different reaction temperature to each vessel. A suggested range to investigate is 20°C, 30°C, 40°C, 50°C, and 60°C.

• Initiate the reactions simultaneously. Add the reducing agent to each vessel at time zero.

• Monitor the reactions over time. Withdraw small aliquots from each reaction at regular intervals (e.g., every hour).

• Analyze the aliquots. Use an appropriate analytical technique to determine the concentration of methoxy-isopropylamine and any major byproducts.

• Quench the reactions. Once the reactions have reached completion or a predetermined time point, quench them appropriately (e.g., by adding a quenching agent or cooling to a low temperature).

• Work up and isolate the product. Follow a standard workup procedure to isolate the crude product from each reaction.

• Analyze the final products. Determine the yield and purity of methoxy-isopropylamine from each reaction temperature.

Data Analysis:

• Plot the yield of methoxy-isopropylamine as a function of temperature.

• Plot the yield of major byproducts as a function of temperature.

• Determine the optimal temperature that provides the best balance of high yield and low byproduct formation.

References

• Matcham, G., Bhatia, M., Lang, W., Lewis, C., Nelson, R., Wang, A., & Wu, W. (1999). Enzyme and Reaction Engineering in Biocatalysis: Synthesis of (S)-Methoxyisopropylamine (= (S)-1-Methoxypropan-2-amine). CHIMIA, 53(12), 584-588. [Link]

• Google Patents. (1991).

• Matcham, G., Bhatia, M., Lang, W., Lewis, C., Nelson, R., Wang, A., & Wu, W. (1999). Enzyme and Reaction Engineering in Biocatalysis: Synthesis of (S)-Methoxyisopropylamine (= (S)-1-Methoxypropan-2-amine). ResearchGate. [Link]

• Patsnap Eureka. (2026). Isopropyl vs Methoxy: Reaction Media Impacts. [Link]

• ResearchGate. (n.d.). Effect of the temperature on the electrochemical reductive amination in.... [Link]

• MDPI. (2023). Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. [Link]

• Biotage. (2023). Can Reaction Temperature Impact Synthetic Product Yield and Purity?. [Link]

• PubChem. (n.d.). Methoxyisopropylamine. [Link]

• ResearchGate. (n.d.). Effect of reaction temperature on the reaction. Reaction conditions: PO, 20 mmol; MeOH = PO molar ratio, 3:1. [Link]

• Google Patents. (2000). Enzymatic synthesis of chiral amines using -2-amino propane as amine donor.

• ResearchGate. (2021). (PDF) Traces of Elements in the Electrochemical Reductive Amination of Acetone: Uncovering Bi as Substitute for Pb. [Link]

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. [Link]

Sources

• 1. Enzyme and Reaction Engineering in Biocatalysis: Synthesis of (S)-Methoxyisopropylamine (= (S)-1-Methoxypropan-2-amine) | CHIMIA [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Isopropyl vs Methoxy: Reaction Media Impacts [eureka.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. US5074967A - Separation of methoxyisopropylamine from methoxyisopropylamine-water azeotrope - Google Patents [patents.google.com]
• 7. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor - Google Patents [patents.google.com]
• 8. organic-chemistry.org [organic-chemistry.org]

Solving co-elution issues of 1-methoxy-3-(isopropylamino)-2-propanol in LC-UV

Technical Support Center: Troubleshooting 1-Methoxy-3-(isopropylamino)-2-propanol Analysis

Case Log ID: #LC-UV-AMINE-001 Subject: Resolution of Co-elution and Detection Issues for Aliphatic Amine Impurities Assigned Specialist: Senior Application Scientist

Executive Summary & Compound Profile

You are likely encountering difficulties with 1-methoxy-3-(isopropylamino)-2-propanol (often an intermediate or impurity in beta-blocker synthesis) due to three converging physicochemical factors:

• Lack of Chromophore: The molecule (

  ) is purely aliphatic. It has no phenyl ring or conjugated system, rendering it effectively "invisible" at standard UV wavelengths (254 nm).

• High Polarity (LogP < 1): The hydroxyl and amine groups make it highly water-soluble, causing it to elute near the void volume (

  ) on standard C18 columns.

• Basic pKa (~9.5 - 10.5): The secondary amine interacts strongly with residual silanols on silica columns, leading to severe peak tailing that masks adjacent peaks.

This guide provides a modular troubleshooting protocol to resolve these specific failure modes.

Module 1: Detection & Sensitivity (The "Ghost Peak" Problem)

Q: "I injected a known standard, but I see no peak or only baseline noise. Is the compound degrading?"

A: It is likely not degrading; you are simply looking in the wrong spectral region. Because this molecule lacks a

-electron system (like a benzene ring), its UV absorption is limited to the transitions of the ether and amine lone pairs. These occur deep in the UV range (< 210 nm).

Protocol for Visibility:

• Wavelength Selection: Set your UV detector to 200 nm or 205 nm . Do not use 210 nm or higher, as sensitivity drops exponentially.

• Mobile Phase Transparency:

  • Buffer: Use Phosphate (transparent down to 195 nm) or Phosphoric Acid . Avoid Acetate or Formate buffers if possible, as they have high UV cut-offs that cause baseline drift at 200 nm.

  • Solvent: Use Acetonitrile (UV cut-off ~190 nm) rather than Methanol (UV cut-off ~205 nm). Methanol will create a massive background signal that swallows your analyte peak.

• Reference Wavelength: If using a DAD (Diode Array Detector), turn OFF the reference wavelength. A reference at 360 nm (standard setting) can sometimes subtract real signal if the mobile phase absorbance changes during a gradient.

Self-Validation Step: Inject a high concentration standard (1 mg/mL) at 200 nm with 100% water/acetonitrile (no column) to confirm the detector can "see" the molecule.

Module 2: Separation & Selectivity (The Co-elution Problem)

Q: "The peak elutes at the solvent front (void volume) and co-elutes with other polar impurities. How do I retain it?"

A: On a standard C18 column at acidic pH (pH 2-4), the amine is fully protonated (

). This charged species is extremely polar and is repelled by the hydrophobic C18 stationary phase, resulting in no retention ( ).

Strategy A: High pH Separation (Recommended) By raising the pH above the pKa (to pH 10-11), you deprotonate the amine, making it neutral. This drastically increases its hydrophobicity and retention on C18.

• Column: Use a high-pH stable hybrid column (e.g., Waters XBridge C18, Agilent Poroshell HPH-C18, or Phenomenex Gemini NX). Do not use standard silica columns at pH 10; they will dissolve.

• Mobile Phase: 10 mM Ammonium Bicarbonate or Ammonium Hydroxide (pH 10.5) / Acetonitrile.

• Mechanism: Neutral amine interacts with C18 chains

  Retention increases Separation from void volume.

Strategy B: Ion-Pair Chromatography (If High pH is not possible) If you are restricted to acidic conditions (e.g., to preserve other analytes), use an ion-pairing agent.

• Additive: Add Sodium Octanesulfonate (5-10 mM) or Heptafluorobutyric Acid (HFBA) (0.1%) to the mobile phase.

• Mechanism: The negatively charged sulfonate binds to the positively charged amine, forming a neutral "ion pair" that retains well on the C18 phase.

• Warning: Ion-pairing reagents are difficult to wash out of columns. Dedicate a specific column to this method.

Module 3: Peak Shape Optimization

Q: "I see the peak, but it is broad and tails badly, causing it to merge with neighboring peaks."

A: Tailing is caused by the protonated amine interacting with acidic silanol groups (

) on the silica surface.

Troubleshooting Protocol:

• End-Capping: Ensure your column is "fully end-capped."

• Chaotropic Additives: If running at low pH, add 0.1% Triethylamine (TEA) or Trifluoroacetic Acid (TFA) . TEA competes for the silanol sites, blocking them from the analyte. TFA suppresses the ionization of silanols.

• Temperature: Increase column temperature to 40-50°C . This improves mass transfer kinetics and sharpens the peak, often resolving shoulder co-elutions.

Summary of Quantitative Data & Method Parameters

Parameter	Standard (Failing) Condition	Optimized (Passing) Condition	Reason for Change
Wavelength	254 nm	200 - 205 nm	Analyte has no chromophore; requires low UV detection.
pH	3.0 (Acidic)	10.5 (Basic)	Deprotonation increases hydrophobicity and retention.
Column	Standard C18	Hybrid C18 (High pH stable)	Standard silica dissolves at pH > 8; Hybrid withstands pH 12.
Buffer	Formate/Acetate	Phosphate / Bicarbonate	Formate has high UV background at 200 nm; Phosphate is transparent.
Solvent	Methanol	Acetonitrile	Methanol absorbs UV at 205 nm; ACN is transparent.

Visual Troubleshooting Workflow

Caption: Decision tree for optimizing detection and separation of aliphatic amines in LC-UV.

References

• Agilent Technologies. (2014). Use of Agilent Poroshell HPH-C18 Columns at Elevated pH as a Tool for Method Development. Retrieved from

• Waters Corporation. (2021). Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. Retrieved from

• Sigma-Aldrich. (2023). Derivatization and Separation of Aliphatic Amines. Retrieved from

• PubChem. (2025). 1-Methoxy-2-propanol Compound Summary. Retrieved from

• Phenomenex. (2020). Reversed Phase HPLC Method Development Guide. Retrieved from

Reference Data & Comparative Studies

Validation of analytical methods for quantifying 2-Propanol, 1-methoxy-3-[(1-methylethyl)amino]-

This guide is structured to address the specific analytical challenges of 1-methoxy-3-[(1-methylethyl)amino]-2-propanol (also known as 1-methoxy-3-isopropylamino-2-propanol).

This molecule is a critical process impurity often found in the synthesis of beta-blockers (e.g., Bisoprolol, Metoprolol) where methanol is used as a solvent during the epoxide ring-opening step. Its lack of a UV-absorbing chromophore makes standard HPLC-UV methods ineffective, necessitating advanced detection strategies.

Overcoming the "UV-Blind" Challenge in Beta-Blocker Impurity Profiling

Executive Summary & Analyte Profile

The quantification of 1-methoxy-3-[(1-methylethyl)amino]-2-propanol presents a unique challenge: the molecule is analytically "invisible" to standard UV detection (254 nm) due to the absence of a conjugated

-system (aromatic ring).

• Chemical Structure:

• Molecular Weight: ~147.2 g/mol

• Key Properties: Polar, Basic (Secondary Amine), Non-Chromophoric.

• Analytical Consequence: Methods relying on low-wavelength UV (200–210 nm) suffer from poor specificity and high solvent noise.

This guide compares three viable validation strategies—LC-MS/MS (Gold Standard) , GC-FID (Volatile Analysis) , and HPLC-CAD (Universal Detection) —and provides a validated protocol for the most robust method.

Comparative Analysis of Analytical Methodologies

The following table contrasts the performance of available techniques for this specific aliphatic amine.

Feature	Method A: LC-MS/MS (Recommended)	Method B: GC-FID/MS	Method C: HPLC-UV (Derivatized)
Principle	Electrospray Ionization (ESI+) with MRM	Volatilization & Flame Ionization	Chemical tagging (e.g., FMOC-Cl) to add UV chromophore
Sensitivity (LOD)	Excellent (< 1 ng/mL)	Good (10–50 ng/mL)	Moderate to Good (depends on reaction yield)
Selectivity	High (Mass-based filtering)	Moderate (Matrix interference possible)	High (if derivative is stable)
Sample Prep	Minimal (Dilute & Shoot)	Complex (Derivatization often needed to reduce tailing)	Complex (Pre-column reaction required)
Throughput	High (5–8 min run)	Low (20+ min run + prep)	Low (Reaction time + run)
Suitability	Best for Trace Impurities	Good for Process Control	Legacy/Backup only

Decision Matrix for Method Selection

Figure 1: Decision tree for selecting the optimal analytical technique based on laboratory capabilities and sample nature.

Recommended Protocol: LC-MS/MS Validation

Rationale: LC-MS/MS is selected as the primary method because it bypasses the lack of chromophore, offers superior sensitivity for trace impurity analysis (ICH Q3A/B limits), and avoids the reproducibility issues of derivatization.

A. Instrument Parameters[1][2][3][4][5]

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: HILIC Mode is preferred over C18 to ensure retention of the small, polar amine and elute it away from the void volume.

  • Recommended: Waters XBridge Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • MP A: 10 mM Ammonium Formate in Water (pH 3.0 with Formic Acid).

  • MP B: Acetonitrile (0.1% Formic Acid).

• Gradient:

  • 0.0 min: 95% B (High organic for HILIC retention)

  • 5.0 min: 50% B

  • 7.0 min: 50% B

  • 7.1 min: 95% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Detection (MS/MS): ESI Positive Mode.

  • Precursor Ion: [M+H]+ = 148.1 m/z

  • Product Ions: Determine experimentally (likely loss of isopropyl group or water). Common fragments: 106.1 m/z, 72.1 m/z.

B. Experimental Workflow

Figure 2: Step-by-step LC-MS/MS workflow for trace quantification.

Validation Parameters (ICH Q2(R2) Aligned)

To ensure scientific integrity, the method must be validated against the following criteria.

Specificity (Selectivity)

Since the analyte is an impurity, you must demonstrate that the main API (e.g., Bisoprolol) does not interfere.

• Protocol: Inject a high concentration of the API (1 mg/mL) without the impurity. Monitor the MRM transition for the impurity (148.1 -> Frag).

• Acceptance: No peak should be detected at the retention time of the impurity > 30% of the LOQ.

Linearity & Range

• Protocol: Prepare 6 concentration levels ranging from LOQ to 150% of the specification limit.

• Acceptance: Correlation coefficient (

  ) .[1] Residual plot should show random distribution.

Accuracy (Recovery)

• Protocol: Spike the impurity into the sample matrix (API solution) at 3 levels: 50%, 100%, and 150% of the target concentration.

• Calculation:

• Acceptance: Mean recovery 80–120% (for trace levels).

Precision (Repeatability)

• Protocol: 6 injections of the impurity at the specification limit.

• Acceptance: %RSD

  (or if at LOQ level).

LOD/LOQ Determination

• Method: Signal-to-Noise (S/N) ratio approach.

  • LOD: S/N

  • LOQ: S/N

Alternative Strategy: GC-FID (If MS is unavailable)

If your lab lacks MS capabilities, GC-FID is the only robust alternative to avoid UV limitations.

• Challenge: The hydroxyl (-OH) and amine (-NH) groups cause peak tailing and adsorption on the liner.

• Solution: Derivatization with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).

• Reaction:

• Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm).

• Carrier Gas: Helium (1.0 mL/min).

• Temp Program: 50°C (hold 1 min) -> 10°C/min -> 250°C.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• European Pharmacopoeia (Ph. Eur.). Bisoprolol Fumarate Monograph 10/2020:2398. (Defines Impurity G and related substances). [Link]

• FDA Guidance for Industry. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• PubChem. Compound Summary for Isopropylamine derivatives. National Library of Medicine. [Link]

Sources

• 1. 1-Methoxy-2-propylamine | 37143-54-7 | Benchchem [benchchem.com]

Comparing retention times of methoxy- vs. phenoxy-isopropylamino propanols

Title: Chromatographic Retention Dynamics: Methoxy- vs. Phenoxy-Isopropylamino Propanols

Executive Summary The isopropylamino propanol scaffold is the fundamental pharmacophore of

-adrenergic receptor antagonists (beta-blockers). During drug development, structural-activity relationship (SAR) profiling, and impurity analysis, researchers frequently evaluate analogs that differ only in their ether substituents—most notably, aliphatic methoxy groups versus aromatic phenoxy groups. This guide provides an objective, data-driven comparison of how these specific structural variations dictate physicochemical properties and govern retention times in Reversed-Phase Liquid Chromatography (RPLC).

Mechanistic Causality: Structural Drivers of Retention

In RPLC, the retention time (

) and capacity factor ( ) are directly governed by the analyte's partitioning between the polar mobile phase and the hydrophobic stationary phase. The nature of the ether substituent on the propanolamine core fundamentally alters this partitioning behavior:

• Phenoxy-Isopropylamino Propanols (Aromatic Ether): The phenoxy group introduces a bulky, electron-rich benzene ring. This structural feature significantly increases the molecule's overall lipophilicity (LogP). Furthermore, the aromatic ring enables strong

  interactions with the stationary phase (especially on Phenyl-Hexyl or standard C18 columns), leading to a highly retained peak[1].

• Methoxy-Isopropylamino Propanols (Aliphatic Ether): Conversely, substituting the aromatic ring with a methoxy group creates a small, highly polar aliphatic ether. The oxygen atom readily accepts hydrogen bonds from the aqueous mobile phase, keeping the molecule highly solvated. Lacking an aromatic ring, it cannot participate in

  interactions, resulting in a drastically reduced LogP and early elution[1].

The Role of pH in Causality: Because both molecules contain a secondary isopropylamine group (pKa

9.5), their retention is highly dependent on the mobile phase pH. As demonstrated in recent chromatographic studies on beta-blocker separation (), utilizing a high-pH mobile phase neutralizes the amine, maximizing the hydrophobic interaction of the ether substituents and amplifying the retention time difference between the two analogs[1].

Logical Relationship Visualization

The following diagram illustrates the causal pathway from structural substitution to chromatographic retention mechanisms.

Logical relationship between ether substitution, physicochemical properties, and RPLC retention.

Quantitative Data Presentation

The table below summarizes the theoretical physicochemical properties and empirically expected chromatographic performance of the two scaffolds on a standard C18 column under high-pH conditions.

Property / Parameter	1-Methoxy-3-(isopropylamino)-2-propanol	1-Phenoxy-3-(isopropylamino)-2-propanol
Substituent Type	Aliphatic Ether	Aromatic Ether (Aryloxy)
Molecular Weight	147.22 g/mol	209.29 g/mol
Estimated LogP	~0.5	~1.9
Amine pKa	~9.5	~9.5
Interaction	None	Strong
Relative Retention Time (RRT)	0.3 - 0.5	1.0 (Reference)
Expected Elution Order	1st (Early)	2nd (Late)

Self-Validating Experimental Protocol

To accurately measure and compare these retention times, the analytical method must be self-validating. This protocol utilizes a high-pH mobile phase to suppress amine ionization, a technique proven to enhance the retention and peak shape of polar basic compounds ()[2].

Phase 1: Reagent & Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare a 10 mM Ammonium Bicarbonate (

  ) solution in LC-MS grade water. Adjust the pH to 10.0 using dilute ammonium hydroxide.

  • Causality: pH 10.0 ensures the secondary amine (pKa ~9.5) is predominantly in its neutral (free-base) form, driving retention via the ether substituents rather than secondary silanol interactions[2].

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

• Sample Preparation: Prepare a mixed resolution standard containing 10

  g/mL of both the methoxy and phenoxy derivatives in a 50:50 Water:Acetonitrile diluent.

Phase 2: Chromatographic Conditions

• Column: Extended pH-range C18 column (e.g., 50 mm

  2.1 mm, 3 m).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

  • Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer within the column pores and sharpening the peaks for highly accurate integration.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B (Causality: Ensures the highly polar methoxy derivative is properly focused at the head of the column before elution begins.)

  • 1.0 - 5.0 min: Linear ramp to 60% B

  • 5.0 - 6.0 min: Hold at 60% B

  • 6.0 - 6.1 min: Return to 5% B

  • 6.1 - 8.0 min: Re-equilibration.

Phase 3: Self-Validating System Suitability Testing (SST) Before analyzing unknown samples, inject the mixed resolution standard to validate the system mechanics. The protocol is only valid if the following criteria are met:

• Resolution (

  ): The system must demonstrate baseline separation between the methoxy (early eluting) and phenoxy (late eluting) peaks with an . If , verify the mobile phase pH; partial protonation will cause the phenoxy peak to elute earlier and potentially co-elute with the methoxy analog.

• Tailing Factor (

  ): Ensure for both peaks. A high tailing factor indicates unwanted secondary cation-exchange interactions with the column's residual silanols, which invalidates the objective measurement of hydrophobic retention.

• Retention Time Precision: Perform three replicate injections. The %RSD of the retention times must be

  , proving that the column is fully equilibrated to the high-pH environment.

References

• Title: Beta-Blocker Separation on Phosphodiester Stationary Phases—The Application of Intelligent Peak Deconvolution Analysis Source: Molecules (via PubMed Central) URL: [Link]

• Title: High-Speed Analysis of b-Blockers and Metabolites in Human Plasma by LC–ESI-MS-MS with High-pH Mobile Phase Source: Spectroscopy Online URL: [Link]

Sources

• 1. Beta-Blocker Separation on Phosphodiester Stationary Phases—The Application of Intelligent Peak Deconvolution Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectroscopyonline.com [spectroscopyonline.com]